Cas no 202460-50-2 (6-methoxypyridine-3-sulfonic acid)

• Product Name: 6-methoxypyridine-3-sulfonic acid
• CAS No: 202460-50-2
• MF: C₆H₇NO₄S
• MW: 189.189080476761
• CID: 3888427
• PubChem ID: 57083421
• Update Time: 2025-11-02

6-methoxypyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonic acid, 6-methoxy-
• 6-methoxypyridine-3-sulfonic acid
• DTXSID201298961
• 6-Methoxy-3-pyridinesulfonic acid
• 202460-50-2
• SCHEMBL2120289

• Inchi： 1S/C6H7NO4S/c1-11-6-3-2-5(4-7-6)12(8,9)10/h2-4H,1H3,(H,8,9,10)
• InChI Key： UTIFDECOEBNRHS-UHFFFAOYSA-N
• SMILES： C1=NC(OC)=CC=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 189.00957888Da
• Monoisotopic Mass: 189.00957888Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives

Additional information on 6-methoxypyridine-3-sulfonic acid

6-Methoxypyridine-3-sulfonic Acid (CAS No. 202460-50-2): Properties, Applications, and Market Insights

6-Methoxypyridine-3-sulfonic acid (CAS No. 202460-50-2) is a specialized sulfonic acid derivative with a pyridine backbone, widely recognized for its versatility in pharmaceutical and chemical synthesis. This compound, characterized by its methoxy group at the 6-position and a sulfonic acid moiety at the 3-position, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features make it valuable for researchers exploring heterocyclic chemistry and drug design.

The growing demand for 6-methoxypyridine-3-sulfonic acid applications is driven by its role in synthesizing pharmaceutical intermediates, particularly in antiviral and anticancer research. Recent studies highlight its utility in creating small-molecule inhibitors, aligning with the global focus on precision medicine. As industries prioritize green chemistry, this compound’s potential for catalytic applications and biodegradable materials has gained attention, reflecting broader trends in sustainable innovation.

From a technical perspective, 6-methoxypyridine-3-sulfonic acid exhibits notable solubility in polar solvents like water and ethanol, facilitating its use in aqueous-phase reactions. Its pKa value and thermal stability are key considerations for industrial-scale processes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, ensuring compliance with GMP standards for pharmaceutical use.

Market analysts project steady growth for 6-methoxypyridine-3-sulfonic acid suppliers, fueled by expanding R&D investments in Asia-Pacific and North America. Frequently searched queries like "6-methoxypyridine-3-sulfonic acid synthesis" and "CAS 202460-50-2 price" indicate strong commercial interest. The compound’s compatibility with flow chemistry systems further enhances its appeal for high-throughput production, addressing the industry’s need for scalable solutions.

In academic circles, 6-methoxypyridine-3-sulfonic acid is increasingly referenced in studies about metal-organic frameworks (MOFs) and proton-conducting materials, tapping into the energy storage research boom. Its molecular structure allows for strategic functionalization, making it a candidate for advanced material science applications. This aligns with Google Trends data showing rising searches for "sulfonic acid derivatives in renewable energy".

Quality control protocols for CAS 202460-50-2 emphasize rigorous testing for residual solvents and heavy metals, particularly for pharmaceutical-grade material. Regulatory databases like REACH and FDA submissions confirm its approved status for specific applications. The compound’s structure-activity relationship (SAR) profiles are frequently analyzed through computational chemistry tools, reflecting the integration of AI-driven drug discovery methodologies in modern research.

Emerging applications in agrochemical formulations demonstrate the adaptability of 6-methoxypyridine-3-sulfonic acid, with patent filings showing novel herbicidal compositions. This diversification mirrors industry responses to global food security challenges. Technical literature often compares its reactivity with related compounds like pyridine-3-sulfonic acid, providing valuable data for process chemists optimizing synthetic routes.

Storage and handling recommendations typically specify controlled humidity conditions to maintain the compound’s stability. Safety Data Sheets (SDS) detail standard laboratory precautions, while life cycle assessment studies evaluate its environmental footprint – a critical factor for ESG-compliant supply chains. The compound’s chromatographic behavior is well-documented, supporting analytical method development for quality assurance programs.

Future research directions may explore 6-methoxypyridine-3-sulfonic acid in electrolyte formulations for batteries or as a ligand in catalytic asymmetric synthesis. These potential applications correspond with breakthrough innovations in materials science and sustainable chemistry. The compound’s commercial availability through specialized fine chemical distributors ensures accessibility for both academic and industrial researchers worldwide.